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Compound of Interest

Compound Name:
1H-Indazole-3-carboxaldehyde

hydrochloride

CAS No.: 1186663-60-4

Cat. No.: B1501660

Get Quote

Executive Summary & Chemical Profile
1H-Indazole-3-carboxaldehyde is a critical intermediate in medicinal chemistry, particularly for

kinase inhibitor development (e.g., Axitinib analogues).[1] While chemically robust as a solid, it

exhibits specific instability modes in solution—primarily oxidative degradation and pH-

dependent precipitation.
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Property Specification Critical Insight

CAS 5235-10-9

Distinct from Indole-3-

carboxaldehyde (CAS 487-89-

8).[2]

Structure
Bicyclic heteroaromatic

aldehyde

Lacks

-hydrogens; prone to

Cannizzaro reaction in base.

pKa ~13.8 (Indazole NH)
Acidic NH can deprotonate in

basic buffers, altering solubility.

Solubility DMSO, DMF, MeOH

Insoluble in water. Precipitates

immediately upon aqueous

dilution.

Major Impurity Indazole-3-carboxylic acid
Formed via air oxidation in

solution.

Troubleshooting Guide (Q&A Format)
Category A: Solubility & Precipitation Issues
Q1: I diluted my DMSO stock solution into cell culture media (pH 7.4), and the solution turned

cloudy immediately. What happened? Diagnosis: Solvent Shock / "Crash-out" Precipitation.

Explanation: 1H-Indazole-3-carboxaldehyde is highly hydrophobic. When a concentrated

DMSO stock is introduced to an aqueous environment (media), the rapid change in polarity

forces the compound out of solution before it can disperse. Corrective Protocol:

Stepwise Dilution: Do not add 100% DMSO stock directly to media. Predilute in an

intermediate solvent (e.g., 1:1 DMSO:PBS) if concentration allows, or use a "jetting"

technique (injecting stock rapidly into vortexing media) to prevent local high concentrations.

Carrier Assistance: Use a solubilizing agent like cyclodextrin (e.g., 20% SBE-

-CD) or a surfactant (Tween-80 <0.1%) if the assay permits.
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Check Concentration: Ensure your final concentration is below the thermodynamic solubility

limit in water (typically <50

M without carriers).

Q2: Can I dissolve this compound in basic buffers (pH > 10) to improve solubility? Diagnosis:

High Risk of Chemical Degradation. Explanation: While the indazole NH is acidic (pKa ~13.8)

and deprotonation would increase solubility, high pH triggers the Cannizzaro Reaction. Since

C3-aldehydes lack

-hydrogens, strong bases cause disproportionation into the alcohol and carboxylic acid.
Recommendation: Avoid pH > 9.0. If basic conditions are required for a reaction, use non-
nucleophilic bases and monitor strictly for the alcohol/acid byproducts.

Category B: Stability & Degradation (Purity)
Q3: My HPLC shows a new peak eluting earlier than the main peak after storing the solution for

24 hours. What is it? Diagnosis: Auto-oxidation to 1H-Indazole-3-carboxylic acid. Explanation:

Heteroaromatic aldehydes are "air-sensitive" in solution. Dissolved oxygen facilitates the

oxidation of the carbonyl carbon to a carboxylic acid. This species is more polar, resulting in a

shorter retention time on Reverse-Phase HPLC. Prevention:

Degas Solvents: Use freeze-pump-thaw cycled DMSO or purge with Argon/Nitrogen.

Headspace Purge: Always store stock solutions under an inert atmosphere.[3]

Low Temperature: Oxidation rates drop significantly at -20°C compared to 4°C or RT.

Q4: The solution has turned a deep red/brown color. Is the compound still usable? Diagnosis:

Polymerization or Dimerization. Explanation: Deep red coloration often indicates the formation

of conjugated dimers or oligomers. In the synthesis of indazole aldehydes, red byproducts are

observed due to nucleophilic attack on reaction intermediates. In storage, this suggests

significant degradation or contamination with nucleophiles that have triggered condensation.

Verdict:Discard the solution. The purity is likely compromised beyond recovery.

Critical Workflows & Mechanisms
Workflow 1: Recommended Handling & Storage
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This decision tree ensures maximum stability for analytical standards and screening libraries.

Solid 1H-Indazole-3-carboxaldehyde

Select Solvent

Anhydrous DMSO
(Recommended)

High Solubility

Aqueous Buffer

INSOLUBLE - STOP

Storage Condition

-20°C or -80°C
(Stable >6 months)

Best Practice

4°C
(Risk of slow oxidation)

Short Term (<1 week)

Experimental Use

Thaw completely at RT
Vortex to redissolve

Check for Precipitate

Click to download full resolution via product page
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Caption: Decision tree for optimal solubilization and storage to prevent degradation and

precipitation.

Mechanism 2: Primary Degradation Pathways
Understanding how the molecule breaks down allows you to prevent it.

1H-Indazole-3-carboxaldehyde
(Active Compound)

Indazole-3-carboxylic acid
(Major Impurity)

Oxidation (Air/O2)
Fast in solution

Indazole-3-methanol

Cannizzaro (High pH)
Disproportionation

Colored Oligomers
(Red/Brown Precipitate)

Acid/Nucleophile
Catalyzed Condensation

Click to download full resolution via product page

Caption: The primary degradation route is aerobic oxidation to the carboxylic acid. High pH

triggers disproportionation.

Stability Data Summary
The following data is synthesized from general heteroaromatic aldehyde behaviors and specific

indazole properties.
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Solvent / Condition Stability Rating Max Storage Time Notes

Solid (Dry, -20°C) High 2 Years
Protect from light and

moisture.

DMSO (Anhydrous,

-20°C)
High 6-12 Months

Recommended Stock.

Use typically 10-50

mM.

DMSO (Wet/RT) Moderate < 1 Month

Moisture accelerates

oxidation; yellowing

may occur.

Aqueous Buffer (pH 7) Very Low < 24 Hours

Precipitation risk;

rapid oxidation if not

degassed.

Basic Buffer (pH > 9) Unstable Minutes/Hours

Risk of Cannizzaro

reaction

(Disproportionation).

Methanol/Ethanol Moderate Days

Potential for

hemiacetal formation

in equilibrium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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